5-(5-Carboxy-2-fluorophenyl)-3-fluorophenol, 95%

• IUPAC Name: 4-fluoro-3-(3-fluoro-5-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C13H8F2O3/c14-9-3-8(4-10(16)6-9)11-5-7(13(17)18)1-2-12(11)15/h1-6,16H,(H,17,18)
• InChI Key: DTTQLBYUTZHZER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)C2=CC(=CC(=C2)F)O)F
• Molecular Formula: C13H8F2O3
• DSSTOX Substance ID: DTXSID80684403
• Molecular Weight: 250.20 g/mol
• CAS RN: 1262002-82-3

Description

5-(5-Carboxy-2-fluorophenyl)-3-fluorophenol, 95% (hereafter referred to as 5-CFP-3-FP) is a chemical compound that is used in a variety of scientific research applications. It is a colorless solid with a melting point of approximately 60°C and is soluble in organic solvents. 5-CFP-3-FP is a relatively stable compound and can be stored for extended periods of time without significant degradation.

Scientific Research Applications

5-CFP-3-FP is used in a variety of scientific research applications. It is commonly used as a substrate in enzyme assays, such as in the determination of the activity of esterases and other enzymes. 5-CFP-3-FP is also used in the study of the structure and function of proteins, as it can be used to label and track proteins in vivo. Additionally, it is used in the study of the structure and function of DNA, as it can be used to label and track DNA in vivo.

Mechanism of Action

The mechanism of action of 5-CFP-3-FP is not fully understood. It is believed that the compound binds to specific proteins and enzymes, which then activate them. This activation is thought to be due to the presence of the fluorine atoms on the molecule, which can interact with certain amino acid residues on the proteins and enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-CFP-3-FP are not fully understood. However, some studies have shown that the compound can inhibit the activity of certain enzymes, including esterases and proteases. Additionally, it has been shown to interact with certain proteins and DNA, which may lead to changes in their structure and function.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-CFP-3-FP in lab experiments is its relative stability and solubility in organic solvents. Additionally, it is relatively easy to synthesize and can be stored for extended periods of time without significant degradation. However, there are some limitations to using 5-CFP-3-FP in lab experiments. For example, it can be difficult to accurately measure its concentration in solution, as it is not very soluble in water. Additionally, it can be difficult to control its concentration in solution, as it can degrade over time.

Future Directions

There are a number of potential future directions for the use of 5-CFP-3-FP in scientific research. For example, it may be possible to use the compound to study the structure and function of proteins and DNA at the molecular level. Additionally, it may be possible to use the compound to study the activity of enzymes, such as esterases and proteases, in more detail. Finally, it may be possible to use the compound to study the effects of environmental toxins on proteins and DNA.

Synthesis Methods

5-CFP-3-FP can be synthesized using a variety of methods. The most common method is to react 5-chloro-2-fluorophenol with 3-fluorophenol in the presence of a base such as sodium hydroxide. This reaction produces 5-CFP-3-FP as the major product, with other minor products such as 2-fluoro-5-carboxybenzaldehyde.